3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-3,4-dihydro-2H-benzimidazolo[2,1-b]quinazolin-1-one
• InChI: InChI=1S/C21H17N3O2/c1-26-15-8-6-13(7-9-15)14-10-18-16(20(25)11-14)12-24-19-5-3-2-4-17(19)22-21(24)23-18/h2-9,12,14H,10-11H2,1H3
• InChI Key: BHWMTOCQXDITPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC3=NC4=NC5=CC=CC=C5N4C=C3C(=O)C2

Description

3-(4-methoxyphenyl)-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one: quinazolin-4(3H)-one , is a heterocyclic compound with a fused benzimidazole and quinazolinone core. Its chemical structure consists of a benzimidazole ring fused to a quinazolinone ring, with a methoxy group (OCH₃) attached to the phenyl ring at position 4. This compound exhibits interesting biological properties and has been investigated for various applications.

Preparation Methods

Several synthetic routes exist for the preparation of quinazolin-4(3H)-one:

Green Synthesis via Tetrahydrobenzimidazo Derivatives:

Visible Light-Induced Condensation Cyclization:

Chemical Reactions Analysis

Quinazolin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: It can be oxidized under suitable conditions.

Reduction: Reduction reactions can modify its structure.

Substitution: Substituents can be introduced at different positions. Common reagents include oxidants (e.g., KMnO₄), reducing agents (e.g., NaBH₄), and nucleophiles (e.g., amines).

Scientific Research Applications

Quinazolin-4(3H)-one finds applications in:

Medicinal Chemistry:

Industry and Material Science:

Mechanism of Action

The exact mechanism of action for quinazolin-4(3H)-one depends on its specific application. For PARP-1/2 inhibitors, it likely involves binding to the poly(ADP-ribose) polymerase enzymes and interfering with DNA repair processes.

Comparison with Similar Compounds

Quinazolin-4(3H)-one can be compared with related compounds such as quinazoline derivatives, benzimidazole analogs, and other heterocyclic scaffolds. Its distinct features include the fused benzimidazole-quinazolinone core and the methoxyphenyl substituent.